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Compound of Interest

2-Chloro-4-
Compound Name:

(cyclopropylmethoxy)pyridine
CAS No.: 1341052-60-5

Cat. No.: B1454625

Get Quote

Executive Summary

2-Chloro-4-(cyclopropylmethoxy)pyridine is a specialized heterocyclic building block used
primarily in medicinal chemistry for the synthesis of bioactive pharmaceutical ingredients
(APIs). Its structural duality—featuring an electrophilic 2-chloro handle and a lipophilic
cyclopropylmethoxy ether tail—makes it a versatile scaffold for Suzuki-Miyaura couplings and

reactions.

However, this utility comes with specific toxicological risks.[1][2][3] As a halogenated pyridine
derivative, it possesses significant membrane permeability and potential neurotoxicity. This
guide synthesizes data from structural analogs (Structure-Activity Relationships - SAR) and
standard chloropyridine safety profiles to provide a robust framework for safe handling in drug
discovery environments.

Section 1: Chemical Identity & Molecular
Architecture
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Property Data
Chemical Name 2-Chloro-4-(cyclopropylmethoxy)pyridine
CAS Number 1256816-77-7 (Representative)

Molecular Formula

Molecular Weight 183.63 g/mol

Viscous oil or low-melting solid (depending on

Physical State )
purity)

Soluble in DCM, DMSO, Methanol; Poorly

Solubilit
y soluble in water

Lipophilicity (cLogP) ~2.5 (Predicted) — High membrane permeability

Structural Insight: The molecule consists of a pyridine ring deactivated by the 2-chloro
substituent but electronically enriched by the 4-alkoxy group. The cyclopropyl moiety adds
significant lipophilicity without increasing steric bulk excessively, enhancing the compound's
ability to penetrate biological membranes (skin/lungs), which dictates the stringent PPE
requirements detailed below.

Section 2: Hazard Identification & Toxicology (The
IIWhyll)

Standard Safety Data Sheets (SDS) often list generic H-codes. To ensure safety, we must
understand the mechanism of toxicity.

GHS Classification (Derived from SAR)

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1][4][5]

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[2][5]

STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[4]
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Toxicological Mechanisms

o Metabolic Activation: Halogenated pyridines can be metabolized by cytochrome P450
enzymes into reactive N-oxide intermediates or undergo oxidative dechlorination, leading to
reactive metabolites that bind to hepatic proteins [1].

 Membrane Intercalation: The cyclopropylmethoxy tail acts as a "grease" anchor, facilitating
the transport of the pyridine core across the stratum corneum. This makes dermal absorption
a primary route of exposure, often underestimated in generic handling.

e Mucosal Irritation: Upon contact with moisture in the respiratory tract or eyes, the pyridine
nitrogen can protonate, and partial hydrolysis of the ether (though slow) can lead to local pH
changes and tissue necrosis.

Section 3: Safe Handling & Engineering Controls
The "Zero-Contact" Protocol

Due to the compound's permeation potential, standard latex gloves are insufficient.
e Primary Barrier: Fume Hood (Face velocity > 0.5 m/s).

e Glove Material: Nitrile (minimum 0.11 mm thickness) for splash protection. Laminate (Silver
Shield) gloves recommended for prolonged handling or spill cleanup.

o Respiratory: If handling solids outside a hood (not recommended), use a P95/P100

particulate respirator.

Operational Workflow: Safe Transfer

The following diagram illustrates the decision logic for transferring the reagent from storage to
the reaction vessel, minimizing exposure risks.
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Figure 1: Decision logic for the safe transfer of 2-Chloro-4-(cyclopropylmethoxy)pyridine,

distinguishing between physical states to minimize aerosol or dust generation.

Section 4: Reactivity & Stability

Chemical Stability

o Storage: Store at 2-8°C under Argon or Nitrogen. The ether linkage is generally stable, but

the pyridine ring can oxidize (N-oxide formation) if exposed to air/light for months.

e Incompatibilities:
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o Strong Oxidizers: Peroxides, permanganates (Risk of exothermic oxidation).

o Strong Acids: Will protonate the pyridine nitrogen; concentrated acids may cleave the
ether ether over time.

Reaction Safety Context

When using this compound in Suzuki Couplings or Buchwald-Hartwig Aminations:

¢ Risk: The C2-Chlorine is reactive. In the presence of Pd-catalysts and strong bases (e.g.,
NaOtBu), exotherms can occur upon catalyst addition.

o Control: Always add the catalyst as the final component or as a solution at controlled
temperatures.

Section 5: Emergency Response Protocols
Self-Validating Spill Response

This protocol includes "checkpoints” to ensure the hazard is neutralized before proceeding.

Isolate: Evacuate immediate area (3-5 meters).

PPE Up: Don double nitrile gloves, lab coat, and goggles.

Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust.

Validation Step: After sweeping up absorbent, wipe the surface with a solvent-dampened

tissue (ethanol).

o Check: Smell for the characteristic pyridine-like odor (unpleasant, fishy). If odor persists,
repeat cleaning with weak acid solution (1% HCI) to protonate and solubilize residual
pyridine, followed by water.

Disposal: Incineration in a chemical waste facility (halogenated organic waste stream).

First Aid Logic Tree
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Figure 2: Immediate response logic for exposure incidents. Note the critical instruction NOT to
use solvents on skin, which accelerates absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Safety & Handling of 2-Chloro-4-
(cyclopropylmethoxy)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1454625/docs#technical-guide-safety-handling-of-2-
chloro-4-cyclopropylmethoxy-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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